Cas no 41526-42-5 (n-chloromethylbenzothiazole-2-thione)

Technical Introduction: N-Chloromethylbenzothiazole-2-thione N-Chloromethylbenzothiazole-2-thione is a sulfur- and nitrogen-containing heterocyclic compound with a reactive chloromethyl group. Its structure combines the benzothiazole scaffold with a thione functionality, enabling versatile applications in organic synthesis, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and rubber accelerators. The chloromethyl group enhances electrophilic reactivity, facilitating nucleophilic substitution reactions. This compound exhibits stability under controlled conditions while offering selective reactivity for functionalization. Its utility in cross-coupling and cyclization reactions makes it valuable for constructing complex heterocycles. Proper handling is advised due to its potential sensitivity to moisture and heat.
n-chloromethylbenzothiazole-2-thione structure
41526-42-5 structure
Product Name:n-chloromethylbenzothiazole-2-thione
CAS No:41526-42-5
MF:C8H6ClNS2
MW:215.72293806076
MDL:MFCD00796314
CID:927055
PubChem ID:736121
Update Time:2025-08-03

n-chloromethylbenzothiazole-2-thione Chemical and Physical Properties

Names and Identifiers

    • n-chloromethylbenzothiazole-2-thione
    • 3-(chloromethyl)-1,3-benzothiazole-2-thione
    • 2(3h)-benzothiazolethione,3-(chloromethyl)
    • 3-(chloromethyl)-3-hydrobenzothiazole-2-thione
    • 3-Chlormethyl-3H-benzothiazol-2-thion
    • 3-chloromethyl-3h-benzothiazol-2-thione
    • 3-chloromethyl-3H-benzothiazole-2-thione
    • N-Chloromethyl-benzothiazole-2-thione
    • MFCD00796314
    • SCHEMBL3393854
    • AKOS002663070
    • 3-chloromethyl-2-thioxobenzothiazolidine
    • 41526-42-5
    • A825725
    • 3-(chloromethyl)benzo[d]thiazole-2(3H)-thione
    • 3-(Chloromethyl)-2-benzothiazolinethione
    • DTXSID90352929
    • FS-4323
    • A825582
    • 3-(Chloromethyl)-1,3-benzothiazole-2(3H)-thione
    • MDL: MFCD00796314
    • Inchi: 1S/C8H6ClNS2/c9-5-10-6-3-1-2-4-7(6)12-8(10)11/h1-4H,5H2
    • InChI Key: XHZRTBILUWRQBR-UHFFFAOYSA-N
    • SMILES: ClCN1C(=S)SC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 214.96300
  • Monoisotopic Mass: 214.9630192g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.1
  • Topological Polar Surface Area: 60.6Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1.3867 (rough estimate)
  • Melting Point: 126-131 °C
  • Refractive Index: 1.6000 (estimate)
  • PSA: 65.26000
  • LogP: 3.62860
  • Solubility: Not available

n-chloromethylbenzothiazole-2-thione Security Information

  • Hazard Category Code: 43-38-21/22
  • Safety Instruction: 36/37-24
  • Hazardous Material Identification: Xn
  • Risk Phrases:R43; R38; R21/22

n-chloromethylbenzothiazole-2-thione Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on n-chloromethylbenzothiazole-2-thione

Recent Advances in the Study of N-Chloromethylbenzothiazole-2-thione (CAS: 41526-42-5) and Its Applications in Chemical Biology and Medicine

N-Chloromethylbenzothiazole-2-thione (CAS: 41526-42-5) is a chemically significant compound that has garnered attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzothiazole core and reactive chloromethyl group, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential as a building block for antimicrobial agents, enzyme inhibitors, and other therapeutic candidates, making it a subject of considerable interest in drug discovery and development.

One of the most notable advancements in the study of N-chloromethylbenzothiazole-2-thione is its role in the development of novel antimicrobial agents. Researchers have demonstrated that derivatives of this compound exhibit potent activity against a range of bacterial and fungal pathogens. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* reported the synthesis of a series of benzothiazole-thione derivatives, including those derived from N-chloromethylbenzothiazole-2-thione, which showed significant efficacy against drug-resistant strains of *Staphylococcus aureus* and *Candida albicans*. The study highlighted the compound's ability to disrupt microbial cell membranes and inhibit essential enzymatic pathways, suggesting its potential as a scaffold for next-generation antibiotics.

In addition to its antimicrobial properties, N-chloromethylbenzothiazole-2-thione has been investigated for its utility in enzyme inhibition. A recent study in *Bioorganic & Medicinal Chemistry Letters* (2024) explored its use as a precursor for the synthesis of covalent inhibitors targeting cysteine proteases, a class of enzymes implicated in various diseases, including cancer and parasitic infections. The chloromethyl group's electrophilic nature allows it to form irreversible bonds with the active-site cysteine residues of these enzymes, leading to potent and selective inhibition. This approach has opened new avenues for the design of targeted therapies with improved specificity and reduced off-target effects.

Beyond its biological applications, N-chloromethylbenzothiazole-2-thione has also found use in materials science. A 2024 report in *ACS Applied Materials & Interfaces* detailed its incorporation into polymeric materials designed for controlled drug release. The compound's reactivity enables its conjugation with polymer backbones, resulting in materials that can degrade in response to specific environmental stimuli, such as pH or enzymatic activity. This innovation holds promise for the development of smart drug delivery systems capable of releasing therapeutics at precise locations within the body.

Despite these promising developments, challenges remain in the optimization of N-chloromethylbenzothiazole-2-thione-based compounds. Issues such as stability, solubility, and potential toxicity must be addressed to facilitate their transition from the laboratory to clinical applications. Ongoing research aims to refine the synthetic protocols for this compound and its derivatives, as well as to elucidate their mechanisms of action in greater detail. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this versatile molecule.

In conclusion, N-chloromethylbenzothiazole-2-thione (CAS: 41526-42-5) represents a valuable tool in the toolkit of modern chemical biology and medicinal chemistry. Its unique structural features and reactivity profile enable diverse applications, from antimicrobial drug development to enzyme inhibition and advanced materials. As research continues to uncover new facets of its utility, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in healthcare and biotechnology.

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